Cas no 1285238-15-4 (3-Bromo-N-[(oxan-4-yl)methyl]aniline)

3-Bromo-N-[(oxan-4-yl)methyl]aniline is a brominated aniline derivative featuring a tetrahydropyranylmethyl substituent on the nitrogen atom. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom at the meta position offers a handle for further functionalization via cross-coupling reactions, while the oxan-4-ylmethyl group enhances solubility and modulates steric and electronic properties. Its well-defined structure and stability under standard conditions make it a reliable building block for complex molecule synthesis. The compound is typically handled under inert conditions to preserve its reactivity.

3-Bromo-N-[(oxan-4-yl)methyl]aniline structure

1285238-15-4 structure

Product Name:3-Bromo-N-[(oxan-4-yl)methyl]aniline

CAS No:1285238-15-4

MF:C₁₂H₁₆BrNO

MW:270.165542602539

CID:5057024

PubChem ID:62384753

Update Time:2026-02-28

3-Bromo-N-[(oxan-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-N-[(oxan-4-yl)methyl]aniline
- 3-bromo-N-(oxan-4-ylmethyl)aniline
- Inchi： 1S/C12H16BrNO/c13-11-2-1-3-12(8-11)14-9-10-4-6-15-7-5-10/h1-3,8,10,14H,4-7,9H2
- InChI Key： FBQGOOPQRSUFLI-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)NCC1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 183
XLogP3: 3.2
Topological Polar Surface Area: 21.3

3-Bromo-N-[(oxan-4-yl)methyl]aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B195800-125mg	3-Bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	125mg	$ 540.00	2022-06-07
TRC	B195800-250mg	3-Bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	250mg	$ 900.00	2022-06-07
Enamine	EN300-169685-0.05g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	0.05g	$468.0	2023-09-20
Enamine	EN300-169685-0.1g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	0.1g	$490.0	2023-09-20
Enamine	EN300-169685-0.25g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	0.25g	$513.0	2023-09-20
Enamine	EN300-169685-0.5g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	0.5g	$535.0	2023-09-20
Enamine	EN300-169685-1.0g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	1g	$857.0	2023-06-04
Enamine	EN300-169685-2.5g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	2.5g	$1089.0	2023-09-20
Enamine	EN300-169685-5.0g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	5g	$2485.0	2023-06-04
Enamine	EN300-169685-10.0g	3-bromo-N-[(oxan-4-yl)methyl]aniline	1285238-15-4	10g	$3683.0	2023-06-04